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Introduction
Granzyme B (GzmB) is a serine protease found in the granules of cytotoxic T lymphocytes

(CTLs) and natural killer (NK) cells.[1] It plays a critical role in inducing apoptosis in target cells,

making it a key effector molecule in the immune response against viral infections and tumors.

The measurement of Granzyme B activity is therefore crucial for research in immunology,

oncology, and the development of immunotherapies. This document provides detailed

application notes and protocols for a sensitive and reliable fluorometric assay to quantify

Granzyme B activity in various biological samples.

Principle of the Assay
The fluorometric assay for Granzyme B activity is based on the cleavage of a specific synthetic

peptide substrate that is conjugated to a fluorescent reporter molecule.[2] A commonly used

substrate is Ac-IEPD-AFC, which contains the Granzyme B recognition sequence (IEPD)

linked to 7-amino-4-trifluoromethylcoumarin (AFC).[3] In its intact form, the substrate is non-

fluorescent. Upon cleavage by active Granzyme B at the aspartate residue, the AFC
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fluorophore is released.[1] The liberated AFC emits a strong fluorescent signal that can be

measured with a fluorescence microplate reader at an excitation wavelength of 380-400 nm

and an emission wavelength of 500-520 nm.[3] The rate of AFC release is directly proportional

to the Granzyme B activity in the sample.[3]

Data Presentation
Kinetic Parameters of Granzyme B Substrates
The efficiency of different peptide substrates for Granzyme B can be compared by their kinetic

constants. The Michaelis constant (Km) represents the substrate concentration at which the

reaction rate is half of the maximum velocity (Vmax), and kcat is the turnover number. A higher

kcat/Km value indicates greater catalytic efficiency.

Substrate
Sequence

kcat (s⁻¹) Km (µM) kcat/Km (M⁻¹s⁻¹)

TJ65 1.8 ± 0.1 1.8 ± 0.2 1.0 x 10⁶

TJ71 2.1 ± 0.1 2.7 ± 0.3 7.8 x 10⁵

TJ49 0.4 ± 0.02 16.2 ± 1.2 2.5 x 10⁴

TJ55 0.3 ± 0.02 12.3 ± 1.1 2.4 x 10⁴

Ac-IEPD-AFC Not Reported 585 Not Reported

Table 1: Kinetic constants for various Granzyme B substrates. Data for TJ series substrates

were obtained from a study on novel internally quenched fluorescent substrates.[4] The Km

value for Ac-IEPD-AFC is also reported. Note that assay conditions can influence these values.

Granzyme B Activity in Different Cell Lines
This assay can be used to quantify and compare the endogenous Granzyme B activity in

various cell types, particularly cytotoxic immune cells.
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Cell Line Mean Granzyme B Activity (pmol/cell)

NK-92 7.4

Jurkat Lower than NK-92

THP-1 Lower than NK-92

Table 2: Relative Granzyme B activity in different immune cell lines. NK-92 cells, a natural killer

cell line, exhibit high levels of Granzyme B activity.[5] Jurkat (T lymphocyte) and THP-1

(monocyte) cell lines show comparatively lower activity.[5] Exact values can vary based on cell

culture conditions and activation state.

Inhibitor Potency (IC50 Values)
A key application of this assay is to determine the potency of Granzyme B inhibitors, which is

typically expressed as the half-maximal inhibitory concentration (IC50).

Inhibitor Target IC50

Z-AAD-CMK Granzyme B Potent, irreversible

Serpin B9 Granzyme B Potent, physiological

Table 3: Examples of Granzyme B inhibitors. While specific IC50 values from fluorometric

assays are not readily available in a compiled format, Z-AAD-CMK is a well-characterized

synthetic irreversible inhibitor, and Serpin B9 is a natural protein inhibitor.[6] Researchers can

use the provided protocol to determine IC50 values for their compounds of interest.

Experimental Protocols
Materials and Reagents

96-well black, flat-bottom microplates

Fluorescence microplate reader with filters for Ex/Em = 380-400/500-520 nm

Granzyme B Assay Buffer (e.g., 50 mM HEPES, 100 mM NaCl, 10 mM DTT, 1 mM EDTA,

0.1% CHAPS, 10% glycerol, pH 7.4)
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Granzyme B Substrate (e.g., Ac-IEPD-AFC, 10 mM stock in DMSO)

Recombinant active Granzyme B (for positive control and standard curve)

AFC Standard (1 mM in DMSO)

Cell Lysis Buffer (compatible with the assay)

Test compounds/inhibitors dissolved in an appropriate solvent (e.g., DMSO)

Experimental Workflow
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Experimental workflow for the fluorometric Granzyme B activity assay.
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1. Reagent Preparation

Granzyme B Assay Buffer: Prepare the buffer as described in the materials section. Keep on

ice.

AFC Standard Curve:

Thaw the 1 mM AFC standard at room temperature.

Create a 10 µM working solution by diluting the 1 mM stock 1:100 in Assay Buffer.

Prepare a series of standards (e.g., 0, 50, 100, 150, 200, 250 pmol/well) by adding

appropriate volumes of the 10 µM working solution to the wells of the 96-well plate.

Adjust the final volume of each standard to 100 µL with Assay Buffer.

Granzyme B Substrate Working Solution: Dilute the 10 mM Ac-IEPD-AFC stock to the

desired final concentration in Assay Buffer. A typical final concentration is 50-200 µM.

Prepare this solution fresh and protect it from light.

Positive Control: Reconstitute purified active Granzyme B in Assay Buffer to a working

concentration that will yield a robust signal within the linear range of the assay.

2. Sample Preparation

Cell Lysates:

Harvest cells (e.g., 1-2 x 10^6 cells) and wash with cold PBS.

Resuspend the cell pellet in 50-100 µL of ice-cold Cell Lysis Buffer.

Incubate on ice for 10-15 minutes.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Collect the supernatant (cytosolic extract) for the assay.
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Purified Enzyme: Dilute the purified Granzyme B to the desired concentration in Assay

Buffer.

3. Assay Procedure

Add 50 µL of your samples (cell lysates or purified enzyme) to the wells of a 96-well black

plate. For a blank control, add 50 µL of Assay Buffer. For the positive control, add 50 µL of

the diluted active Granzyme B.

For Inhibitor Screening: Add 10 µL of the test inhibitor at various concentrations to the

sample wells. For the control wells, add 10 µL of the vehicle (e.g., DMSO).

Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the

enzyme.

Initiate the reaction by adding 40 µL of the Granzyme B Substrate Working Solution to each

well. The final volume in each well should be 100 µL.

Immediately start measuring the fluorescence intensity in a kinetic mode at 37°C, with

readings every 1-2 minutes for 30-60 minutes. Alternatively, for an endpoint assay, incubate

the plate at 37°C for 30-60 minutes, protected from light, and then measure the

fluorescence.[2]

4. Data Analysis

Subtract the fluorescence reading of the blank control from all sample and standard

readings.

Plot the fluorescence of the AFC standards versus the amount (in pmol) to generate a

standard curve.

For kinetic assays, determine the rate of the reaction (V₀) by calculating the slope of the

linear portion of the fluorescence versus time plot.

Convert the V₀ (in RFU/min) to pmol/min using the slope of the AFC standard curve.

Calculate the Granzyme B activity in the sample using the following formula:
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Granzyme B Activity (pmol/min/mL) = (Activity from standard curve (pmol/min) / Sample

volume (mL))

For inhibitor studies, calculate the percent inhibition for each inhibitor concentration and plot

it against the inhibitor concentration to determine the IC50 value.

Granzyme B Signaling Pathway
Granzyme B, delivered into target cells via perforin-formed pores, initiates apoptosis through

multiple pathways. It can directly cleave and activate effector caspases, such as caspase-3 and

-7. Additionally, Granzyme B can cleave the BH3-only protein Bid to its truncated form, tBid.

tBid then translocates to the mitochondria, inducing the release of cytochrome c, which leads to

the formation of the apoptosome and subsequent activation of caspase-9 and the downstream

caspase cascade.
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Granzyme B-mediated apoptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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